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Compound of Interest

Compound Name: Hex-4-yn-1-ol

Cat. No.: B1596172

This guide provides critical safety and logistical information for the proper handling and
disposal of Hex-4-yn-1-ol. It is intended for laboratory personnel, researchers, and drug
development professionals to ensure personal safety and adherence to procedural best
practices.

Hex-4-yn-1-ol is a combustible liquid that can cause skin and eye irritation, and may also lead
to respiratory irritation.[1] Strict adherence to the following protocols is essential to mitigate
risks.

Physical and Chemical Properties

A summary of the key quantitative data for Hex-4-yn-1-ol is presented below for easy

reference.
Property Value
Molecular Formula C6H100
Molecular Weight 98.14 g/mol [1]
Boiling Point 171.3°C at 760 mmHg[2]
Density 0.905 g/cm?3[2]
Flash Point 69.1°C[2]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Hex-4-yn-1-ol to ensure the
appropriate level of personal protection. The following table outlines the recommended PPE.
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Protection Type

Recommended Equipment

Justification

Eye and Face Protection

Chemical safety goggles are
mandatory. A face shield
should be worn over goggles if
there is a significant risk of
splashing.[3][4]

Protects against splashes
which can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves,
such as butyl rubber or nitrile
rubber, are required.[4][5]
Gloves should be inspected
before use and replaced
immediately if contaminated or

damaged.

Prevents skin contact which

can cause irritation.[1]

Body Protection

A flame-resistant lab coat is
the minimum requirement. For
procedures with a higher risk
of splashing or exposure,
chemically resistant aprons or

coveralls should be worn.[4]

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood, to minimize
inhalation of vapors. If a fume
hood is not available or if
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Hex-4-yn-1-ol may cause

respiratory irritation.[1]

Footwear

Closed-toe shoes are
mandatory in any laboratory
setting where chemicals are
handled.

Provides protection against

spills and falling objects.
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure that a safety shower and eyewash station are readily accessible and in good
working order.

[¢]

Confirm that the chemical fume hood is functioning correctly.

o

Gather all necessary PPE and ensure it is in good condition.

o

Have spill control materials (e.g., absorbent pads, sand) readily available.
e Handling:

o Always handle Hex-4-yn-1-ol within a certified chemical fume hood to control vapor
exposure.

o Ground and bond all containers and receiving equipment to prevent static discharge, as
the substance is a combustible liquid.

o Use only non-sparking tools.
o Avoid direct contact with skin and eyes by wearing the appropriate PPE.
o Keep containers tightly closed when not in use.

o Storage:

o Store Hex-4-yn-1-ol in a cool, dry, and well-ventilated area away from heat, sparks, and
open flames.

o Keep it separated from incompatible materials such as strong oxidizing agents and strong
acids.[6]

o Ensure the storage container is clearly labeled.

Disposal Plan
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All chemical waste must be disposed of in accordance with local, state, and federal regulations.

e \Waste Collection:

o Collect waste Hex-4-yn-1-ol and any contaminated materials (e.g., gloves, absorbent
pads) in a designated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted.

e Contaminated PPE:

o Used gloves, disposable lab coats, and other contaminated solid materials should be

collected as solid chemical waste.
o Place these items in a designated and labeled container for hazardous waste disposal.[4]
o Empty Containers:

o Empty containers of Hex-4-yn-1-ol should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste.

o After rinsing, the container labels should be fully defaced or removed before disposal or

recycling.[7]

Experimental Workflow and Safety Procedures
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Safe Handling Workflow for Hex-4-yn-1-ol

Preparation

Conduct Risk Assessment

\4

Verify Fume Hood & Safety Equipment

\4

Select & Inspect PPE

\4

Prepare Spill Kit

T
T
|
|F’roceed to Handling

Handling%& Storage

Work in Fume Hood

\4

Ground Equipment

\4

Use Non-Sparking Tools

T
|
|
:After Use

v

Store in Cool, Ventilated Area

T

.

IFor Disposal
1

|

Disposal

Y

Collect Liquid Waste

\4

\4

Segregate Contaminated Solids Triple-Rinse Empty Containers

\4 \4

Label & Seal Waste Containers

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1596172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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